154447-36-6

2-(4-Morpholinyl)-8-phenyl-4H-1-benzopyran-4-one

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• CAS RN:
• 154447-36-6

• Formula:
• C19H17NO3

• InChI:
• InChI=1S/C19H17NO3/c21-17-13-18(20-9-11-22-12-10-20)23-19-15(7-4-8-16(17)19)14-5-2-1-3-6-14/h1-8,13H,9-12H2

• InChIKey:
• CZQHHVNHHHRRDU-UHFFFAOYSA-N

• A highly selective inhibitor of phosphatidylinositol 3-kinase (IC50 = 1.4 μM). Selective over a range of other kinases including protein kinase C, protein kinase A, MAPK and PI4- kinase (IC50 > 50 μM).
  LY294002 is a selective phosphatidylinositol 3-kinase (PI3K) inhibitor with a 2.7-fold greater potency than quercetin. LY294002 inhibits purified PI3K with an IC50 of 1.4 µM.
  LY294002 is a morpholine derivative of quercetin. It is a potent inhibitor of phosphoinositide 3-kinases (PI3Ks). Two of these are the proto-oncogene serine/threonine-protein kinase (PIM1) and the phosphatidylinositol-4,5-bisphosphate 3-kinase catalytic subunit gamma isoform. With an IC50 of 1.4 uM it is somewhat less potent than wortmannin, another well-known PI3 kinase inhibitor However, LY294002 is a reversible inhibitor of PI3K whereas wortmannin acts irreversibly. Application of LY294002 caus...

(R)-Chroman-3-carboxylic acid

• CAS RN:
• 1260609-71-9; 154447-36-6

• Formula:
• C10H10O3

• InChI:
• InChI=1S/C10H10O3/c11-10(12)8-5-7-3-1-2-4-9(7)13-6-8/h1-4,8H,5-6H2,(H,11,12)/t8-/m1/s1

• InChIKey:
• UGAGZMGJJFSKQM-MRVPVSSYSA-N

• (R)-Chroman-3-carboxylic acid is a useful research compound. Its molecular formula is C10H10O3 and its molecular weight is 178.187. The purity is usually 95%.